Benzene and substituted derivatives

Benzene and its substituted derivatives are fundamental aromatic compounds in organic chemistry, widely used in various industries including pharmaceuticals, plastics, and dyes. Benzene itself is a six-carbon ring with three alternating double bonds, creating a highly stable molecule due to the delocalization of electrons across the ring. Substituted benzene derivatives involve the replacement of one or more hydrogen atoms on the benzene ring by various functional groups such as alkyls, halogens, nitriles, and ethers. These compounds exhibit unique physical and chemical properties depending on their substituents. For instance, para-substitution (where substituents are directly across from each other) often results in less reactive molecules compared to ortho- or meta-substitutions due to steric hindrance and electron density distribution effects. Benzene derivatives find extensive applications ranging from the synthesis of pharmaceuticals like aspirin and antibiotics, through dyes production, to materials science where they can be used as intermediates for polymers. The use of substituted benzenes is crucial in both academic research and industrial settings due to their versatile reactivity and utility in chemical reactions.
Benzene and substituted derivatives
Benzoic acids and derivatives Halobenzenes Anilides Benzenesulfonamides Benzenesulfonic acids and derivatives Phenylacetamides Biphenyls and derivatives Styrenes Benzyloxycarbonyls Toluenes N-phenylureas Nitrobenzenes Benzoyl derivatives Phenylpropanes Trifluoromethylbenzenes Benzylethers Sulfanilides Phenoxyacetic acid derivatives Phenoxy compounds Diphenylethers Methoxybenzenes Benzylamines Benzenesulfonyl compounds Phenylmethylamines Phenylazides Phenylphosphines and derivatives Phenylcarbamic acid esters Diphenylmethanes N-phenylthioureas Benzyl alcohols Xylenes Phenylbutylamines Phenylhydrazines Phenyl methylcarbamates Aniline and substituted anilines Benzonitriles Phenethylamines Benzophenones Phenylphosphonothioates Phenylacetaldehydes Cumenes Diphenylacetonitriles Phenylpropylamines Benzyl halides Benzene and substituted derivatives Benzyl cyanides M-terphenyls Phenylpyruvic acid derivatives 3-phenoxypropionic acids 2-phenoxypropionic acid esters Butyrophenones Cyclohexylphenols Terphenyls Phenyl sulfoxides Salicylic acids Hydroxybenzoic acid derivatives Phenylpropenes Phenylacetic acids Biphenols Benzyl sulfoxides Benzoic acid esters Acetophenones Dimethoxybenzenes P-methoxybenzoic acids and derivatives Aminobenzenesulfonamides Benzazocines 2(hydroxyphenyl)acetic acids p-Hydroxybenzoic acid alkyl esters m-Hydroxybenzoic acid esters 2-phenoxypropionic acids O-methoxybenzoic acids and derivatives Xylenols Phenyl-beta-methoxyacrylates Benzoic acids P-phthalic acid and derivatives Phenylbenzamines Anthranilamides Alkyldimethylbenzylammonium halides p-Phthalate esters Benzoyl peroxides Bisphenols Chlorobenzenes Dinitrotoluenes Galloyl esters Salicylamides Acylaminobenzoic acid and derivatives Gallic acid and derivatives Gallic acids o-Xylenes M-methoxybenzoic acids and derivatives Phenoxides Benzamides Hippuric acids M-phthalic acid and derivatives Acylsalicylic acids Diaminotoluenes Dichlorobenzoic acids Aminotoluenes m-Xylenes Bromobenzenes Aminobenzoic acids o-Hydroxybenzoic acid esters Amphetamines and derivatives Benzyl thiocyanates P-toluenesulfonamides p-Xylenols Aminobenzamides Salicylic acid and derivatives P-terphenyls Polybrominated biphenyls Acetanilides Halobenzoic acids Dichlorobenzenes Chlorophenoxyacetates Nitrobenzoic acids and derivatives 2-halobenzoic acids and derivatives Benzanilides Bromodiphenyl ethers Phenylcarbamic acids Benzyl alkyl sulfoxides m-Phthalate esters Aminobenzoic acids and derivatives Aminosalicylic acids and derivatives Benzidines Hippuric acids and derivatives Methoxyanilines Polychlorinated biphenyls p-Hydroxybenzoic acid esters p-Xylenes
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